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Compound of Interest

Compound Name: 2-Azabicyclo[3.1.0]hexane

Cat. No.: B1356685 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2-Azabicyclo[3.1.0]hexane, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Profile and Safety Summary
2-Azabicyclo[3.1.0]hexane and its derivatives are hazardous substances that require careful

handling. The primary hazards are summarized in the table below.
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Hazard Statement GHS Classification Precautionary Measures

Causes skin irritation Skin Irrit. 2 (H315)

Wear protective gloves and

clothing. Wash skin thoroughly

after handling. If skin irritation

occurs, seek medical advice.

[1][2][3][4]

Causes serious eye irritation Eye Irrit. 2 (H319)

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing.[1][2][3][4]

May cause respiratory irritation STOT SE 3 (H335)

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Use only outdoors or in a well-

ventilated area. If inhaled,

move to fresh air and keep

comfortable for breathing.[1][2]

[3]

Harmful if swallowed Acute Tox. 4 (H302)

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor if you feel unwell.[3]

Combustion Hazards Not explicitly classified

In a fire, toxic fumes of carbon

dioxide, carbon monoxide, and

nitrogen oxides may be

emitted.[5][6] Use water spray,

dry chemical, carbon dioxide,

or chemical foam to extinguish.

[1]

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe disposal of 2-Azabicyclo[3.1.0]hexane
from the point of generation to final removal by a licensed waste disposal service.

Immediate Handling and Segregation
Identify and Segregate: All waste containing 2-Azabicyclo[3.1.0]hexane must be treated as

hazardous waste. Keep this waste stream separate from other chemical wastes to prevent

hazardous reactions.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat when handling the waste.[1]

[2]

Waste Collection and Storage
Container Selection: Use a designated, compatible, and properly sealed hazardous waste

container.[8][9] The container must be in good condition and not contaminated on the

exterior.

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE," the full

chemical name "2-Azabicyclo[3.1.0]hexane," and the approximate concentration and

quantity.[9] Do not cover existing labels.[8]

Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials such as acids and oxidizing agents.[1][2][7] Ensure the

storage location is secure and has secondary containment to manage potential leaks.[10]

Filling Level: Do not fill waste containers beyond 90% of their capacity to allow for vapor

expansion and prevent spills.[8]

Spill and Contamination Cleanup
Spill Response: In the event of a spill, prevent further leakage if it is safe to do so.[1][2][11]

Containment: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Do not

use combustible materials.
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Collection: Sweep or vacuum the absorbed material and place it into a suitable, labeled

container for disposal.[1][2][5]

Decontamination: Wash the spill site after the material has been collected.[11] All cleanup

materials and contaminated debris should be disposed of as hazardous waste.[9]

Environmental Protection: Do not allow the product or spill cleanup to enter drains, sewers,

or waterways.[1][2][11]

Final Disposal Procedure
Professional Disposal: The disposal of 2-Azabicyclo[3.1.0]hexane must be handled by a

licensed professional waste disposal service.[11] Do not attempt to dispose of this chemical

through standard laboratory drains or as regular trash.[7][8][10]

Incineration: A recommended method of disposal is to mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[11]

Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and

local environmental regulations.[11] Maintain records of waste disposal as required by these

regulations.[7]

Contaminated Packaging: Dispose of the original container as unused product, following the

same hazardous waste protocol.[5][11]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Azabicyclo[3.1.0]hexane.
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Caption: Workflow for the safe disposal of 2-Azabicyclo[3.1.0]hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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